rel-(2S,3S)-1-cyclopropyl-2-(1-methyl-1H-imidazol-2-yl)-6-oxopiperidine-3-carboxamide

• IUPAC Name: (2S,3S)-1-cyclopropyl-2-(1-methylimidazol-2-yl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C13H18N4O2/c1-16-7-6-15-13(16)11-9(12(14)19)4-5-10(18)17(11)8-2-3-8/h6-9,11H,2-5H2,1H3,(H2,14,19)/t9-,11-/m0/s1
• InChI Key: RZUQEHYDNIYURQ-ONGXEEELSA-N
• Canonical SMILES: CN1C=CN=C1C2C(CCC(=O)N2C3CC3)C(=O)N
• Isomeric SMILES: CN1C=CN=C1[C@@H]2[C@H](CCC(=O)N2C3CC3)C(=O)N
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

The compound you mentioned is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms present in many important biological compounds.

Scientific Research Applications

Modification to Reduce Metabolism Mediated by Aldehyde Oxidase

A study explored systematic structure modifications of imidazo[1,2-a]pyrimidine to mitigate rapid metabolism by aldehyde oxidase (AO), a challenge in drug development due to its impact on the pharmacokinetic profile of drugs. Through AO protein structure-based modeling, strategies such as altering the heterocycle or blocking the reactive site were identified as effective in reducing AO metabolism, providing a pathway for enhancing drug stability and efficacy (Linton et al., 2011).

Application in Radiopharmaceuticals

Another research avenue involves the development of mixed ligand fac-tricarbonyl complexes for potential applications in radiopharmaceuticals. This research explored creating complexes that can be tagged to bioactive molecules for diagnostic and therapeutic purposes, exemplified by the study of compounds like 99(m)Tc compounds that are crucial in nuclear medicine for imaging and targeting specific tissues or diseases (Mundwiler et al., 2004).

Synthesis and Pharmacokinetics

Research into the pharmacokinetics and tissue distribution of related compounds, such as IN-1130, an ALK5 inhibitor, highlights the relevance of understanding absorption, distribution, metabolism, and excretion (ADME) profiles. This is critical for the development of anti-fibrotic drugs and understanding their potential efficacy and safety in therapeutic applications (Kim et al., 2008).

Exploration in Synthesis and Biological Activities

Further research includes the synthesis of novel compounds with potential therapeutic applications. For instance, the development of new blue-emitting ReL(CO)3Cl complexes for potential use in bioimaging and as probes in biological systems demonstrates the intersection of chemistry and biology in creating tools for scientific research (Garino et al., 2008).